Cas no 61201-44-3 (nitroacetate)

• Product Name: nitroacetate
• CAS No: 61201-44-3
• MF: C₂H₂NO₄
• MW: 104.041580677032
• CID: 1625970
• PubChem ID: 43580
• Update Time: 2025-04-21

nitroacetate Chemical and Physical Properties

Names and Identifiers

• nitroacetate
• 2-nitroacetate
• 61201-44-3
• RGHXWDVNBYKJQH-UHFFFAOYSA-M
• DTXSID40210121
• SCHEMBL1389654

• Inchi： 1S/C2H3NO4/c4-2(5)1-3(6)7/h1H2,(H,4,5)/p-1
• InChI Key： RGHXWDVNBYKJQH-UHFFFAOYSA-M
• SMILES： [O-][N+](CC(=O)[O-])=O

Computed Properties

• Exact Mass: 103.99836
• Monoisotopic Mass: 103.99838255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 86.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86Ų

Experimental Properties

• PSA: 83.27